Cas no 2193068-03-8 (3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride)

• Product Name: 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride
• CAS No: 2193068-03-8
• MF: C₆H₉Cl₂FN₂
• MW: 199.053462743759
• CID: 5174475
• PubChem ID: 137951933
• Update Time: 2025-06-07

3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride
• 3-(chloromethyl)-1-(2-fluoroethyl)pyrazole;hydrochloride
• starbld0031003
• 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride

• Inchi： 1S/C6H8ClFN2.ClH/c7-5-6-1-3-10(9-6)4-2-8;/h1,3H,2,4-5H2;1H
• InChI Key： JHYZLFWFVVWFNG-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(CCF)N=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Topological Polar Surface Area: 17.8

Additional information on 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride

3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride: A Comprehensive Overview

The compound 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride (CAS No. 2193068-03-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and wide-ranging applications. The presence of a chloromethyl group and a fluoroethyl substituent introduces unique electronic and steric properties, making it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The fluorinated compounds within this class have shown enhanced pharmacokinetic profiles, including improved solubility and bioavailability. This is attributed to the electron-withdrawing effects of the fluorine atom, which can modulate the molecule's interaction with biological systems.

The synthesis of 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

In terms of applications, this compound has been explored as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a chelating agent makes it a promising candidate for applications in catalysis and sensing technologies. Additionally, its role as a precursor in the development of antiviral agents has been documented in recent literature.

From a structural perspective, the pyrazole ring serves as a rigid framework that facilitates precise control over molecular geometry. The substitution pattern at positions 3 and 1 introduces functional groups that can be further modified to tailor the compound's properties. For instance, the chloromethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of diverse functionalities into the molecule.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorine atom significantly alters the electron density distribution within the molecule, enhancing its reactivity towards electrophilic aromatic substitution. These findings have important implications for designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, 3-(Chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride is a versatile compound with immense potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and mechanisms, this compound is poised to make significant contributions to both academic and industrial advancements.